Cas no 23599-54-4 (2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid)

• Product Name: 2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid
• CAS No: 23599-54-4
• MF: C₈₅H₁₆₈O₄
• MW: 1254.24104881287
• CID: 258203
• Update Time: 2025-06-28

2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneeicosanoicacid, b-hydroxy-2-[(17S,18S)-17-methoxy-18-methylhexatriacontyl]-a-tetracosyl-, (aR,bR,1R,2S)-
• Hexacosanoicacid, 2-[1-hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]-,cis- (8CI)
• Mycolic acid IIa
• 2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid

• Inchi： 1S/C85H168O4/c1-5-7-9-11-13-15-17-19-21-23-24-25-26-27-28-32-39-45-51-57-63-69-75-82(85(87)88)83(86)76-70-64-58-52-46-40-33-29-31-37-43-49-55-61-67-73-80-78-81(80)74-68-62-56-50-44-38-34-35-41-47-53-59-65-71-77-84(89-4)79(3)72-66-60-54-48-42-36-30-22-20-18-16-14-12-10-8-6-2/h79-84,86H,5-78H2,1-4H3,(H,87,88)
• InChI Key： AAIWMXAOKUXQTP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCC1CC1CCCCCCCCCCCCCCCCCC(C(C(=O)O)CCCCCCCCCCCCCCCCCCCCCCCC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 89
• Rotatable Bond Count: 79
• Complexity: 1330
• Topological Polar Surface Area: 66.8

2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on 2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid

Research Briefing on 2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid (CAS: 23599-54-4)

The compound 2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid (CAS: 23599-54-4) has recently garnered significant attention in the field of chemical biology and medicinal research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's complex structure, which features a cyclopropyl group embedded within a long alkyl chain, a hydroxy group, and a methoxy-methylhexatriacontyl moiety. This structural complexity is believed to contribute to its unique interactions with biological membranes and enzymes, making it a promising candidate for targeting lipid-associated diseases. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and chromatography, to produce high-purity samples of the compound for further study.

In vitro and in vivo studies have demonstrated that 2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid exhibits notable activity in modulating lipid metabolism. Specifically, it has been shown to inhibit key enzymes involved in cholesterol biosynthesis, suggesting potential applications in treating hypercholesterolemia and related cardiovascular conditions. Additionally, preliminary data indicate that the compound may possess anti-inflammatory properties, further broadening its therapeutic potential.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research is focused on structural modifications to enhance bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development stages.

In conclusion, 2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid represents a compelling area of research with significant implications for drug discovery. Continued investigation into its mechanisms of action and therapeutic applications will be critical to realizing its full potential in the treatment of lipid-related disorders.